Cas no 59639-21-3 (1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]-)
![1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]- structure](https://www.kuujia.com/scimg/cas/59639-21-3x500.png)
59639-21-3 structure
Product name:1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]-
CAS No:59639-21-3
MF:C16H13ClN2
MW:268.740822553635
CID:1619648
1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]-
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- Inchi: 1S/C16H13ClN2/c17-15-6-7-16(19-9-8-18-12-19)14(11-15)10-13-4-2-1-3-5-13/h1-9,11-12H,10H2
- InChI Key: GSFRFPYBXFVSOO-UHFFFAOYSA-N
- SMILES: C1N(C2=CC=C(Cl)C=C2CC2=CC=CC=C2)C=CN=1
Computed Properties
- Exact Mass: 268.07689
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Melting Point: 69-70.5 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
- Boiling Point: 427.1±40.0 °C(Predicted)
- PSA: 17.82
- pka: 5.33±0.10(Predicted)
1H-Imidazole, 1-[4-chloro-2-(phenylmethyl)phenyl]- Related Literature
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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J. Halter,T. Gloor,B. Amoroso,F. N. Büchi Phys. Chem. Chem. Phys., 2019,21, 13126-13134
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3. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
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